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Introduction
The complement system is a critical component of the innate immune system, playing a key

role in host defense and inflammation.[1][2] Dysregulation of the complement cascade,

particularly the alternative pathway (AP), is increasingly implicated in the pathogenesis of

various autoimmune diseases, including systemic lupus erythematosus (SLE) and rheumatoid

arthritis (RA).[2][3] The AP-C5 convertase (C3bBbC3b) is the terminal enzyme of the

alternative pathway, responsible for cleaving complement component C5 into the potent

anaphylatoxin C5a and initiating the formation of the membrane attack complex (MAC), C5b-9.

[2][4][5] Excessive or sustained activity of AP-C5 convertase can lead to tissue damage and

inflammation, making it a compelling biomarker for disease activity and a potential therapeutic

target.[3][6] These application notes provide a detailed overview of AP-C5 convertase, its role

in autoimmune disease, and protocols for its measurement.

Principle of the Biomarker
The alternative pathway of the complement system is a self-amplifying cascade that, when

dysregulated, can contribute significantly to the inflammatory processes seen in autoimmune
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diseases.[1][2] The formation and activity of the AP-C5 convertase represent a key control

point in this cascade.[7] In healthy individuals, the activity of AP-C5 convertase is tightly

regulated to prevent damage to host cells.[4] However, in the context of autoimmune disease,

the presence of autoantibodies and immune complexes can lead to overactivation of the

alternative pathway and sustained AP-C5 convertase activity.[3][8] This results in the

generation of pro-inflammatory molecules C5a and the lytic MAC, which contribute to the

pathology of diseases like SLE.[1][9][10][11]

Elevated AP-C5 convertase activity can therefore serve as a functional biomarker, reflecting

the underlying disease process. Unlike measuring the levels of individual complement

components (e.g., C3, C4), which can be influenced by synthesis rates, assessing the

functional activity of the AP-C5 convertase provides a more direct measure of complement-

mediated pathology.[12]

Quantitative Data Summary
The following tables summarize the performance characteristics and clinical correlations of

alternative pathway functional assays, which reflect AP-C5 convertase activity, in various

autoimmune diseases.

Table 1: Performance of Alternative Pathway Functional Assays in Systemic Lupus

Erythematosus (SLE)
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Parameter Value Disease Control Reference

Diagnostic Odds Ratio

(vs. Healthy Controls)

55.1 (for Cell-Bound

Complement

Activation Products)

Healthy Controls [13]

Diagnostic Odds Ratio

(vs. Other

Autoimmune

Diseases)

13.7 (for Cell-Bound

Complement

Activation Products)

Autoimmune &

Chronic Pain Controls
[13]

Sensitivity (E-C4d +

low E-CR1)
72%

Other

inflammatory/immune-

mediated diseases

[12]

Specificity (E-C4d +

low E-CR1)
79%

Other

inflammatory/immune-

mediated diseases

[12]

Table 2: Correlation of Alternative Pathway Activity with Clinical Parameters in Autoimmune

Disease
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Disease Correlation Parameter Significance Reference

Systemic Lupus

Erythematosus

(SLE)

Positive
Disease Activity

(SLEDAI/SLAM)
p < 0.001 [12]

C3

Glomerulopathy

(C3G)

Positive Proteinuria
r = -0.862, p =

0.013
[14]

C3

Glomerulopathy

(C3G)

Negative Serum C3 levels
r = 0.798, p =

0.0001
[14]

C3

Glomerulopathy

(C3G)

Negative Serum C5 levels
r = 0.806, p <

0.0001
[14]

C3

Glomerulopathy

(C3G)

Positive sC5b-9 levels
r = -0.683, p =

0.043
[14]

Signaling Pathway
The diagram below illustrates the activation of the alternative complement pathway, leading to

the formation of the AP-C5 convertase and the generation of effector molecules.
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Initiation & C3 Convertase Formation
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Caption: Alternative Complement Pathway Activation.
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Experimental Protocols
Measuring the functional activity of the alternative pathway provides a reliable assessment of

AP-C5 convertase status. The Wieslab® Complement System Alternative Pathway ELISA kit is

a commercially available assay for this purpose.[15][16][17][18][19]

Principle of the Assay: This enzyme immunoassay measures the amount of C5b-9 (MAC)

generated after specific activation of the alternative pathway.[16][17][18] Microtiter wells are

coated with substances that specifically activate the AP.[15] When serum is added, the

alternative pathway is activated, leading to the formation of C5b-9, which is then detected by a

specific antibody. The amount of C5b-9 generated is proportional to the functional activity of the

pathway.[16][18]

Materials:

Wieslab® Complement System Alternative Pathway Kit (or equivalent)[17]

Coated microtiter strips

Diluent AP

Wash Solution (concentrated)

Conjugate (alkaline phosphatase-labeled anti-C5b-9 antibody)

Substrate Solution

Positive Control (PC)

Negative Control (NC)

Microplate reader capable of reading absorbance at 405 nm[15]

Precision pipettes

Distilled water

37°C water bath or incubator[15]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b10814315/docs?utm_src=pdf-body#application-notes-ap-c5-convertase-as-a-biomarker-in-autoimmune-disease
https://www.ibl-america.com/content/elisa/COMPL_AP330_RUO.pdf
https://www.tecomedical.com/download-file?file_id=4899&file_code=099f955542
https://www.svarlifescience.com/products/complap330
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/WLS/ComplAP330.pdf
https://www.tecomedical.com/en/Diagnostic-Assays-Reagents/Complement/Complement-ELISA/Complement-System-Alternative-Pathway/
https://www.tecomedical.com/download-file?file_id=4899&file_code=099f955542
https://www.svarlifescience.com/products/complap330
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/WLS/ComplAP330.pdf
https://www.ibl-america.com/content/elisa/COMPL_AP330_RUO.pdf
https://www.tecomedical.com/download-file?file_id=4899&file_code=099f955542
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/WLS/ComplAP330.pdf
https://www.svarlifescience.com/products/complap330
https://www.ibl-america.com/content/elisa/COMPL_AP330_RUO.pdf
https://www.ibl-america.com/content/elisa/COMPL_AP330_RUO.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Reagent Preparation:

Prepare the wash solution by diluting the 30x concentrated solution in distilled water. If

crystals are present, warm to 37°C to dissolve.[15]

Reconstitute the Positive Control according to the manufacturer's instructions.

Allow all reagents to reach room temperature before use.

Sample Preparation:

Collect whole blood and allow it to clot. Centrifuge to separate serum.

Serum samples should be stored at -70°C if not analyzed immediately.

Dilute patient serum, Positive Control, and Negative Control in Diluent AP as per the kit's

instructions. The diluent contains a blocker to ensure only the alternative pathway is

activated.[15][18]

Assay Procedure:

Pipette the diluted samples, NC, and PC into the appropriate wells of the coated microtiter

plate.

Incubate the plate for 60-90 minutes (refer to specific kit instructions) at 37°C.

Wash the wells 3 times with the prepared wash solution.

Add the Conjugate (alkaline phosphatase-labeled anti-C5b-9) to each well.

Incubate for 30 minutes at room temperature.

Wash the wells 3 times with the wash solution.

Add the Substrate Solution to each well.

Incubate for 30 minutes at room temperature in the dark.
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Data Acquisition and Analysis:

Read the absorbance (Optical Density, OD) at 405 nm using a microplate reader.[15]

Subtract the absorbance of the blank (if any) from all readings.

The absorbance of the Positive Control should be >1.0 and the Negative Control <0.2 for a

valid assay.[15]

Calculate the percent complement activity for each sample using the following formula:[15]

% Activity = [(Sample OD - NC OD) / (PC OD - NC OD)] * 100

Experimental Workflow
The following diagram outlines the general workflow for assessing AP-C5 convertase activity

as a biomarker.
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Caption: Workflow for AP Functional Assay.
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Data Interpretation
Normal Activity: A result within the established normal range indicates a functional alternative

complement pathway.

Low Activity (<10-15%): Suggests a deficiency in one or more components of the alternative

or terminal complement pathways.

High Activity: May indicate ongoing, excessive activation of the alternative pathway, which

can be associated with active autoimmune disease. Results should be correlated with clinical

findings and other laboratory markers.

Conclusion
Monitoring the functional activity of the AP-C5 convertase provides valuable insights into the

pathobiology of autoimmune diseases. As a dynamic biomarker of complement activation, it

holds promise for assessing disease activity, predicting flares, and monitoring response to

therapies that target the complement system. The standardized ELISA-based protocols offer a

reliable and high-throughput method for its evaluation in a research setting.

Need Custom Synthesis?
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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